Cas no 2138538-56-2 ((2,2-2H2)-1,3-dioxaindan-5-ylmethanamine)

• Product Name: (2,2-2H2)-1,3-dioxaindan-5-ylmethanamine
• CAS No: 2138538-56-2
• MF: C₈H₉NO₂
• MW: 153.174885511398
• CID: 5961615
• PubChem ID: 165489969
• Update Time: 2025-05-19

(2,2-2H2)-1,3-dioxaindan-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (2,2-2H2)-1,3-dioxaindan-5-ylmethanamine
• 2138538-56-2
• EN300-1143469
• [(2,2-2H2)-1,3-dioxaindan-5-yl]methanamine

• Inchi： 1S/C8H9NO2/c9-4-6-1-2-7-8(3-6)11-5-10-7/h1-3H,4-5,9H2/i5D2
• InChI Key： ZILSBZLQGRBMOR-BFWBPSQCSA-N
• SMILES： O1C([2H])([2H])OC2C=CC(CN)=CC1=2

Computed Properties

• Exact Mass: 153.075882022g/mol
• Monoisotopic Mass: 153.075882022g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.5Ų

Additional information on (2,2-2H2)-1,3-dioxaindan-5-ylmethanamine

Comprehensive Overview of (2,2-2H2)-1,3-dioxaindan-5-ylmethanamine (CAS No. 2138538-56-2): Properties, Applications, and Research Insights

The compound (2,2-2H2)-1,3-dioxaindan-5-ylmethanamine, identified by its CAS No. 2138538-56-2, is a deuterated derivative of 1,3-dioxaindan-5-ylmethanamine. This specialized chemical has garnered significant attention in pharmaceutical and biochemical research due to its unique isotopic labeling, which enhances metabolic stability and improves analytical detection in mass spectrometry. Researchers and industries are increasingly exploring its potential in drug development, particularly in the context of deuterated drug design and isotope-enhanced pharmacokinetics.

One of the most compelling aspects of (2,2-2H2)-1,3-dioxaindan-5-ylmethanamine is its role in deuterium incorporation strategies. Deuterium, a stable isotope of hydrogen, is known to alter the metabolic profile of compounds without significantly changing their biological activity. This property makes CAS No. 2138538-56-2 a valuable tool for ADME studies (Absorption, Distribution, Metabolism, and Excretion), a critical focus area for modern drug discovery. Recent trends in precision medicine and personalized therapeutics have further amplified interest in such deuterated analogs.

From a structural perspective, (2,2-2H2)-1,3-dioxaindan-5-ylmethanamine features a 1,3-dioxaindane core, a heterocyclic motif often associated with bioactive molecules. The incorporation of deuterium at the 2-position of the dioxaindane ring enhances its utility in isotopic labeling experiments, enabling researchers to track molecular pathways with greater accuracy. This capability aligns with the growing demand for high-resolution mass spectrometry and LC-MS/MS techniques in analytical chemistry.

In the context of synthetic chemistry, CAS No. 2138538-56-2 serves as a versatile intermediate for the preparation of more complex deuterated compounds. Its applications extend to neuropharmacology, where deuterated amines are investigated for their potential to modulate neurotransmitter systems. For instance, deuterated analogs of psychoactive amines have been explored for their improved metabolic profiles, a topic of high relevance in CNS drug development.

The rise of green chemistry and sustainable synthesis has also influenced the demand for deuterated compounds like (2,2-2H2)-1,3-dioxaindan-5-ylmethanamine. By optimizing reaction pathways and reducing waste, researchers can leverage this compound to develop eco-friendly pharmaceutical processes. Additionally, its use in proteomics and metabolomics highlights its cross-disciplinary appeal, bridging gaps between chemistry, biology, and medicine.

Another area of interest is the compound's potential in radiopharmaceuticals and molecular imaging. While CAS No. 2138538-56-2 itself is non-radioactive, its deuterated structure provides a framework for designing radiolabeled probes used in PET imaging and tracer studies. This aligns with the broader trend of theranostics, where diagnostics and therapeutics are combined for targeted disease management.

For researchers seeking high-purity deuterated compounds, (2,2-2H2)-1,3-dioxaindan-5-ylmethanamine offers a reliable option. Its synthetic accessibility and well-characterized properties make it a staple in isotope chemistry laboratories. Moreover, the compound's compatibility with automated synthesis platforms underscores its relevance in the era of high-throughput screening and AI-driven drug discovery.

In summary, (2,2-2H2)-1,3-dioxaindan-5-ylmethanamine (CAS No. 2138538-56-2) represents a cutting-edge tool for advancing deuterium chemistry and drug development. Its applications span from metabolic studies to imaging technologies, reflecting the compound's versatility and scientific value. As the demand for isotopically labeled compounds continues to grow, this deuterated amine is poised to play a pivotal role in shaping the future of biomedical research and innovative therapeutics.